Cas no 1787942-11-3 (4-Piperidinecarboxylic acid, 1-[2-(methylamino)ethyl]-, methyl ester, hydrochloride (1:2))

• Product Name: 4-Piperidinecarboxylic acid, 1-[2-(methylamino)ethyl]-, methyl ester, hydrochloride (1:2)
• CAS No: 1787942-11-3
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• CID: 5152475
• PubChem ID: 86775435
• Update Time: 2025-07-16

4-Piperidinecarboxylic acid, 1-[2-(methylamino)ethyl]-, methyl ester, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-[2-(methylamino)ethyl]-, methyl ester, hydrochloride (1:2)

• Inchi： 1S/C10H20N2O2.ClH/c1-11-5-8-12-6-3-9(4-7-12)10(13)14-2;/h9,11H,3-8H2,1-2H3;1H
• InChI Key： FGSDNUUDTJZWSI-UHFFFAOYSA-N
• SMILES： C(C1CCN(CCNC)CC1)(=O)OC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-Piperidinecarboxylic acid, 1-[2-(methylamino)ethyl]-, methyl ester, hydrochloride (1:2)

Research Briefing on 4-Piperidinecarboxylic acid, 1-[2-(methylamino)ethyl]-, methyl ester, hydrochloride (1:2) (CAS: 1787942-11-3)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 4-Piperidinecarboxylic acid, 1-[2-(methylamino)ethyl]-, methyl ester, hydrochloride (1:2) (CAS: 1787942-11-3). This compound has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its potential applications in drug development and therapeutic interventions. The following sections outline the research background, objectives, methodologies, key findings, and conclusions from recent studies.

The compound 4-Piperidinecarboxylic acid, 1-[2-(methylamino)ethyl]-, methyl ester, hydrochloride (1:2) is a piperidine derivative with a molecular formula of C10H20N2O2·2HCl. Its structural features, including the piperidine ring and methyl ester group, make it a promising candidate for pharmacological applications. Recent studies have explored its potential as a precursor in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs.

One of the primary research objectives has been to elucidate the compound's mechanism of action and its interactions with biological targets. In vitro and in vivo studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting its utility in modulating synaptic transmission. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a potential ligand for dopamine and serotonin receptors, which could pave the way for new treatments for neurological disorders such as Parkinson's disease and depression.

Methodologically, researchers have employed a combination of computational modeling, synthetic chemistry, and biological assays to investigate the compound's properties. Density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity, while high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been utilized for purity assessment and structural confirmation. Additionally, binding assays and electrophysiological studies have provided insights into its pharmacological profile.

Key findings from recent research include the compound's high solubility and stability under physiological conditions, which are critical for its bioavailability and therapeutic efficacy. Furthermore, its low toxicity profile, as evidenced by cytotoxicity assays in human cell lines, supports its potential as a safe drug candidate. However, challenges remain in optimizing its pharmacokinetic properties, such as its half-life and tissue distribution, to enhance its clinical applicability.

In conclusion, 4-Piperidinecarboxylic acid, 1-[2-(methylamino)ethyl]-, methyl ester, hydrochloride (1:2) (CAS: 1787942-11-3) represents a promising scaffold for the development of novel therapeutics, particularly in the CNS domain. Ongoing research aims to further refine its pharmacological properties and explore its potential in combination therapies. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.